Cas no 1250821-45-4 (1-(3-nitro-1H-pyrazol-4-yl)piperazine)

• Product Name: 1-(3-nitro-1H-pyrazol-4-yl)piperazine
• CAS No: 1250821-45-4
• MF: C₇H₁₁N₅O₂
• MW: 197.194540262222
• CID: 6239409
• PubChem ID: 82234892
• Update Time: 2025-05-23

1-(3-nitro-1H-pyrazol-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitro-1H-pyrazol-4-yl)piperazine
• 1250821-45-4
• EN300-1842592

• Inchi： 1S/C7H11N5O2/c13-12(14)7-6(5-9-10-7)11-3-1-8-2-4-11/h5,8H,1-4H2,(H,9,10)
• InChI Key： LSJIQXPSWKDYFT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 197.09127461g/mol
• Monoisotopic Mass: 197.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(3-nitro-1H-pyrazol-4-yl)piperazine

Introduction to 1-(3-nitro-1H-pyrazol-4-yl)piperazine (CAS No. 1250821-45-4)

1-(3-nitro-1H-pyrazol-4-yl)piperazine, identified by its Chemical Abstracts Service (CAS) number 1250821-45-4, is a significant compound in the field of medicinal chemistry and pharmacology. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a piperazine ring linked to a nitro-substituted pyrazole moiety, which contributes to its diverse chemical reactivity and biological activity.

The structural framework of 1-(3-nitro-1H-pyrazol-4-yl)piperazine combines the nitrogen-rich piperazine core with the electron-withdrawing nitro group on the pyrazole ring. This combination enhances its interaction with biological targets, making it a valuable scaffold for designing novel therapeutic agents. The nitro group, in particular, plays a crucial role in modulating the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-(3-nitro-1H-pyrazol-4-yl)piperazine as a lead compound for further optimization. Studies have demonstrated that the nitro-pyrazole moiety can serve as a versatile pharmacophore, interacting with various enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The piperazine ring, known for its ability to form hydrogen bonds and salt bridges, further enhances the compound's potential as a drug candidate by improving solubility and membrane permeability.

In the realm of medicinal chemistry, 1-(3-nitro-1H-pyrazol-4-yl)piperazine has been explored for its role in modulating central nervous system (CNS) activity. The nitro group's ability to cross the blood-brain barrier while maintaining stability under physiological conditions makes it an attractive feature for CNS-targeting drugs. Preclinical studies have suggested that derivatives of this compound may exhibit efficacy in treating conditions such as depression, anxiety, and cognitive disorders. The pyrazole ring's presence also contributes to its potential as an antipsychotic or anxiolytic agent by interacting with serotonin receptors.

The synthesis of 1-(3-nitro-1H-pyrazol-4-yl)piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to streamline the process. These techniques not only improve efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable for industrial applications.

From a pharmacokinetic perspective, 1-(3-nitro-1H-pyrazol-4-yl)piperazine exhibits promising characteristics that could enhance its clinical utility. The compound's molecular structure allows for favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, the piperazine ring enhances oral bioavailability while reducing toxicity profiles associated with other nitrogen-containing heterocycles. Additionally, the nitro group's stability under metabolic degradation ensures prolonged half-life, allowing for once-daily dosing regimens in therapeutic applications.

Current research is focused on expanding the chemical library of derivatives based on 1-(3-nitro-1H-pyrazol-4-yl)piperazine to explore new pharmacological activities. By modifying substituents on the pyrazole or piperazine rings, scientists aim to fine-tune binding interactions with target proteins and enzymes. Such modifications could lead to compounds with enhanced selectivity, reduced side effects, and improved therapeutic outcomes. High-throughput screening (HTS) techniques are being employed to rapidly identify promising derivatives from large molecular libraries.

The role of 1-(3-nitro-1H-pyrazol-4-yl)piperazine in addressing unmet medical needs is underscored by its potential in treating rare genetic disorders. Preliminary data suggest that this compound may interact with transcription factors and signaling pathways implicated in genetic syndromes characterized by metabolic dysregulation. By targeting specific enzymatic pathways disrupted in these conditions, derivatives of 1-(3-nitro-1H-pyrazol-4-y)piperazine could offer novel therapeutic strategies where existing treatments are limited.

In conclusion, 1-(3-nitro 1 H -pyrazol -4 - yl ) piperazine ( CAS No . 125082145 - 4 ) represents a compelling candidate for drug development due to its unique structural features and multifaceted biological activities . Its potential applications span across neurological disorders , metabolic diseases , and inflammatory conditions , making it a focal point for medicinal chemists worldwide . As research progresses , further exploration of this scaffold promises to yield innovative treatments that address critical unmet medical needs .